Pentanoyl azide

• IUPAC Name: pentanoyl azide
• InChI: InChI=1S/C5H9N3O/c1-2-3-4-5(9)7-8-6/h2-4H2,1H3
• InChI Key: YJGIOHTULBEAQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N=[N+]=[N-]
• Molecular Formula: C5H9N3O
• DSSTOX Substance ID: DTXSID60711862
• Molecular Weight: 127.14 g/mol
• CAS RN: 62384-22-9

Description

Pentanoyl azide is a derivative of pentanoic acid, also known as valeric acid. Pentanoic acid is a short-chain saturated fatty acid. It has an unpleasant odor, similar to that of old socks. It is found in the perennial flowering plant Valeriana officinalis, from which its English name, valeric acid, is derived. Pentanoic acid is primarily used to synthesize pentanoate esters. Volatile pentanoate esters have a pleasant smell and are used in perfumes and cosmetics. Pentanoate ethyl ester and pentanoate pentyl ester have a fruity smell and are used as food additives.

Synthesis Analysis

The synthesis of pentanoyl azide can be achieved through the reaction of pentanoic acid with sodium azide. This reaction is part of the broader class of reactions known as azide synthesis, which is a method for synthesizing primary amines. The reaction proceeds via a concerted transition state with nitrogen elimination and alkyl/aryl migration occurring at the same time.

Molecular Structure Analysis

The molecular structure of pentanoyl azide is likely to be similar to that of other azides. Azides are linear species containing three nitrogen atoms. The azide anion is very similar in each form, being centrosymmetric with N–N distances of 1.18 Å.

Chemical Reactions Analysis

Pentanoyl azide can participate in a variety of chemical reactions due to the reactivity of the azide group. It can function as an electrophile, nucleophile, or radical acceptor. Its diverse reaction pathways provide opportunities to generate highly reactive intermediates with often unusual or unconventional reactivities.

Physical And Chemical Properties Analysis

The physical and chemical properties of pentanoyl azide would be expected to be similar to those of other azides. Familiar examples of physical properties include density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Synthesis in Glycoconjugate Research

Pentanoyl azide, along with other acyl groups, has been used in the synthesis of novel glycopyranosyl azides. These azides are pivotal in creating glycoconjugates for investigating their biopharmaceutical properties, such as in vitro metabolic stability, plasma stability, and plasma protein binding. Notably, pentanoyl esters exhibited notable stability compared to other acyl groups, making them valuable in this domain of research (Carroux et al., 2013).

Metabolic Oligosaccharide Engineering

Pentanoyl azide plays a role in Metabolic Oligosaccharide Engineering (MOE), a technology used for modifying cell surface sugars. The use of azide functional groups, including pentanoyl azide derivatives, is critical in this field. They are part of the processes that involve incorporating non-natural monosaccharides into cellular glycocalyx via "click chemistry" (Almaraz et al., 2012).

Photolysis and Spectroscopy Studies

Pentanoyl azide's derivatives, such as pentanoyl chloride, have been studied using methods like supersonic expansions of argon gas and Fourier transform microwave spectrometry. These studies aim to understand the structural aspects and behavior of these compounds under different conditions, which is crucial in fields like spectroscopy and photolysis (Powoski & Cooke, 2012).

Click Chemistry in Polymer Synthesis

In polymer science, pentanoyl azide derivatives are used in click chemistry for synthesizing biodegradable polymers. These polymers have various medical applications, such as drug delivery systems. The use of pentanoyl azide-related compounds enhances the efficiency and degradability of these polymers (Yang et al., 2011).

Biochemical Engineering of Sialic Acid

In biochemical engineering, pentanoyl azide derivatives are used for modifying the N-acyl side chain of sialic acid. This modification has significant implications in biological systems, including cell-cell recognition and interaction with viruses and toxins. The altered sialic acids are incorporated into cell surface sialoglycoconjugates, impacting their biological functions (Keppler et al., 2001).

Mechanism of Action

The mechanism of action of pentanoyl azide is likely to involve the reactivity of the azide group. Azides can react as electrophiles, nucleophiles, or radical acceptors. This allows them to participate in a variety of chemical reactions, generating highly reactive intermediates.

Safety and Hazards

Azides, including pentanoyl azide, are highly reactive and can be potentially explosive and shock sensitive under certain conditions. They require caution during preparation, storage, handling, and disposal. Azides also possess toxic properties.